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Compound of Interest

Compound Name: (S)-(+)-2-Chloropropan-1-ol

Cat. No.: B103289 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 2-chloropropan-1-ol. However, specific toxicological and reactivity data for the

(S)-(+)- enantiomer are not readily available. The information presented is largely based on

data for the racemic mixture or unspecified isomers of 2-chloropropan-1-ol. It is established that

different enantiomers of a chiral compound can exhibit distinct biological activities and

toxicities.[1] Therefore, (S)-(+)-2-Chloropropan-1-ol should be handled with the utmost care,

assuming it may possess unique hazards. All personnel must be thoroughly trained in the

procedures outlined in this guide and the relevant Safety Data Sheet (SDS) before handling

this chemical.

Chemical Identification and Physical Properties
(S)-(+)-2-Chloropropan-1-ol is a chiral compound belonging to the class of halogenated

alcohols.[2] Its properties make it a useful intermediate in organic synthesis.[2]
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Property Value Reference

Molecular Formula C₃H₇ClO [3][4]

Molecular Weight 94.54 g/mol [3][4]

CAS Number 19210-21-0 [3]

Appearance Colorless to pale yellow liquid [2][4]

Odor Pleasant, mild odor [4]

Boiling Point
131-134 °C (268-273 °F) at

760 mmHg
[2][4]

Melting Point < -25 °C (< -13 °F) [4]

Density 1.103 - 1.1575 g/cm³ at 20 °C [2]

Refractive Index 1.4362 at 20 °C [4]

Solubility

Moderately soluble in water.

Highly soluble in organic

solvents such as ethanol,

ether, chloroform, and

methanol.

[2]

Vapor Pressure 5.25 mmHg [4]

Hazard Identification and Toxicity
(S)-(+)-2-Chloropropan-1-ol is considered a hazardous substance.[5] It is harmful if

swallowed, inhaled, or absorbed through the skin and can cause irritation to the skin, eyes, and

respiratory tract.[6][7]
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Hazard Classification Description Reference

Acute Toxicity (Oral) Harmful if swallowed. [5][6]

Acute Toxicity (Dermal) Harmful in contact with skin. [5][6]

Acute Toxicity (Inhalation) Harmful if inhaled. [5][6]

Skin Corrosion/Irritation Causes skin irritation. [6]

Eye Damage/Irritation Causes serious eye irritation. [6]

Flammability Flammable liquid and vapor. [5]

Toxicological Data (for 2-chloropropan-1-ol, isomer unspecified):

Endpoint Species Value Reference

LD50 (Oral) Rat 218 mg/kg

LD50 (Dermal) Rabbit 480 mg/kg

Experimental Protocols
Handling and Personal Protective Equipment (PPE)
Workflow for Safe Handling:
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Preparation

Handling

Post-Handling

Review SDS

Don Appropriate PPE

Ensure Fume Hood is Operational

Dispense in Fume Hood

Proceed to Handling

Avoid Inhalation and Contact

Keep Container Tightly Sealed

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for (S)-(+)-2-Chloropropan-1-ol.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., Viton®, Butyl rubber). Inspect gloves prior

to use.

Body Protection: Wear a flame-retardant, anti-static protective clothing, such as a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

working outside of a fume hood or if exposure limits are exceeded.

Handling Procedures:

Always work in a well-ventilated area, preferably in a chemical fume hood.

Ground all equipment to prevent static discharge.[8]

Use non-sparking tools.[8]

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of vapor or mist.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the work area.

Storage
Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.

Keep containers tightly sealed.

Store separately from incompatible materials such as strong oxidizing agents.
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The recommended storage temperature is refrigerated (2-8 °C).

Spill and Emergency Procedures
Emergency Response Workflow:

Spill Occurs

Evacuate Immediate Area

Don Emergency PPE

Increase Ventilation

Contain Spill with Inert Material

Collect with Non-Sparking Tools

Place in Sealed Container for Disposal

Decontaminate Spill Area
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Emergency Spill Response Workflow.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water

spray can be used to cool containers.[5]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.[5]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Disposal
Disposal of (S)-(+)-2-Chloropropan-1-ol and its containers must be in accordance with all

local, state, and federal regulations.

This material may be a hazardous waste. Consult with your institution's environmental health

and safety department for proper disposal procedures.
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and hydrogen

chloride gas may be formed during combustion.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. people.bath.ac.uk [people.bath.ac.uk]

2. solubilityofthings.com [solubilityofthings.com]

3. (S)-(+)-2-Chloro-1-propanol [webbook.nist.gov]

4. Propylene Chlorohydrin | C3H7ClO | CID 6566 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. datasheets.scbt.com [datasheets.scbt.com]

6. airgas.com [airgas.com]

7. dept.harpercollege.edu [dept.harpercollege.edu]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [(S)-(+)-2-Chloropropan-1-ol: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103289#s-2-chloropropan-1-ol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://dept.harpercollege.edu/chemistry/msds/Choropropane%202-.pdf
https://www.benchchem.com/product/b103289?utm_src=pdf-custom-synthesis
https://people.bath.ac.uk/bkh20/NEI0005341.htm
https://www.solubilityofthings.com/2-chloropropan-1-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19210210&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/6566
https://datasheets.scbt.com/sc-238010.pdf
https://www.airgas.com/msds/001254.pdf
https://dept.harpercollege.edu/chemistry/msds/Choropropane%202-.pdf
https://www.fishersci.com/store/msds?partNumber=AAL04535AE&productDescription=2-CHLOROPROPANE+99%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b103289#s-2-chloropropan-1-ol-safety-and-handling-precautions
https://www.benchchem.com/product/b103289#s-2-chloropropan-1-ol-safety-and-handling-precautions
https://www.benchchem.com/product/b103289#s-2-chloropropan-1-ol-safety-and-handling-precautions
https://www.benchchem.com/product/b103289#s-2-chloropropan-1-ol-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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